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Compound of Interest

Compound Name: Thiophene-2-amidoxime

Cat. No.: B171198

Abstract

This whitepaper provides a comprehensive technical overview of the physicochemical
properties, synthesis, and potential biological context of Thiophene-2-amidoxime. Intended for
researchers, medicinal chemists, and drug development professionals, this document
consolidates available data on the compound's identity, structure, solubility, and spectroscopic
characteristics. Detailed general methodologies for its synthesis and characterization are
presented, alongside a discussion of the broader biological activities associated with the
thiophene class of compounds. All quantitative data is summarized in structured tables, and
key processes are visualized using logical diagrams to facilitate understanding.

Introduction

Thiophene-2-amidoxime is a heterocyclic organic compound featuring a thiophene ring
functionalized with an amidoxime group. The thiophene nucleus is a privileged scaffold in
medicinal chemistry, present in numerous pharmacologically active agents.[1][2] Amidoximes
are versatile functional groups known for their ability to act as nitric oxide donors, bioisosteres
of carboxylic acids, and precursors for various heterocyclic systems. As a synthetic
intermediate, Thiophene-2-amidoxime holds potential for the development of novel
therapeutic agents, leveraging the combined chemical and biological attributes of both its core
moieties.[3][4] This guide aims to provide a detailed summary of its fundamental
physicochemical properties.
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Physicochemical Properties

The fundamental properties of Thiophene-2-amidoxime are crucial for its application in

synthesis and drug design.

Compound Identity and Structure

The structural and identity details for Thiophene-2-amidoxime are compiled from various

chemical suppliers and databases. It is noteworthy that two CAS numbers have been

associated with this compound in different databases.

Identifier Value Citation
N'-hydroxy-2-

IUPAC Name ) o _ [3][5]
thiophenecarboximidamide

CAS Number 53370-51-7, 108443-93-2 [31[4]1[5][6]

Molecular Formula CsHeN20S [31[5][6]

Molecular Weight 142.18 g/mol [31[5][6]

Canonical SMILES

N/C(=N\0)C1=CC=CS1

[5]

InChl

1S/C5HBN20S/c6-5(7-8)4-2-1-
3-9-4/h1-3,8H,(H2,6,7)

[3][5]

INChl Key

NKMNPRXPUZINOM-
UHFFFAOYSA-N

[35](6]

Quantitative and Qualitative Data

The following table summarizes the key physicochemical properties of Thiophene-2-

amidoxime. The data reflects typical values found in commercial product specifications and

may vary slightly between batches and suppliers.
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Property Value Citation
Physical State Solid, Crystalline Solid [31[5]
Melting Point 90-96 °C [5]
Solubility

DMF 20 mg/mL [3]

DMSO 15 r.ng/r.nL; 100 mg/mL (with 1]

sonication)

Ethanol 10 mg/mL [3]

PBS (pH 7.2) 1 mg/mL [3]
UV Absorption (Amax) 243, 279 nm [3]
Purity 95-97% [31[5]

Experimental Methodologies

This section outlines the general experimental protocols for the synthesis and characterization
of Thiophene-2-amidoxime.

Synthesis of Thiophene-2-amidoxime (General Protocol)

Amidoximes are commonly synthesized from the corresponding nitrile. The general procedure
involves the reaction of thiophene-2-carbonitrile with hydroxylamine hydrochloride in the
presence of a base.

Materials:

Thiophene-2-carbonitrile

Hydroxylamine hydrochloride (NH20OH-HCI)

Sodium carbonate (Na2COs) or other suitable base

Ethanol/water solvent mixture
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Procedure:

Thiophene-2-carbonitrile is dissolved in an aqueous ethanol solution.

o Aslight molar excess of sodium carbonate is added to the solution, followed by a slight molar
excess of hydroxylamine hydrochloride.

e The reaction mixture is heated to reflux and stirred for several hours, with reaction progress
monitored by Thin Layer Chromatography (TLC).

» Upon completion, the mixture is cooled to room temperature. The solvent is typically
removed under reduced pressure.

e The crude product is purified, commonly through recrystallization from a suitable solvent
(e.g., ethanol/water or ethyl acetate/hexanes), to yield pure Thiophene-2-amidoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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